![molecular formula C12H15NO4S B1608046 Diethyl {[(thiophen-3-yl)amino]methylidene}propanedioate CAS No. 65076-02-0](/img/structure/B1608046.png)
Diethyl {[(thiophen-3-yl)amino]methylidene}propanedioate
Overview
Description
Diethyl {[(thiophen-3-yl)amino]methylidene}propanedioate (DETPD) is an organosulfur compound that has been studied extensively in recent years due to its potential applications in various scientific fields. This compound is a derivative of diethylpropanedioic acid, and contains a thiophene group at the 3-position. It has been found to possess a variety of biological properties, including antioxidant, antibacterial, anti-inflammatory, and anticancer activities. In addition, it has been used in the synthesis of various compounds, such as pharmaceuticals and dyes.
Scientific Research Applications
Absorption and Disposition in Healthy Volunteers
Diethyl {[(thiophen-3-yl)amino]methylidene}propanedioate's research applications include its potential role in the study of novel drug mechanisms of action. For instance, fingolimod, a drug for treating relapsing multiple sclerosis, showcases a novel mechanism through its metabolite that modulates sphingosine 1-phosphate receptors. The study on fingolimod absorption and disposition in healthy volunteers provides insights into the biotransformation pathways that might be relevant for drugs with similar structures, including this compound. This could help in understanding how structurally similar compounds are metabolized and eliminated in humans, which is crucial for drug development and safety assessments (Zollinger et al., 2011).
AMPA Receptor Modulation
Another application in scientific research for this compound could be the exploration of its effects on AMPA receptors, based on studies like that of perampanel. Perampanel, an AMPA receptor antagonist used in the treatment of refractory partial-onset seizures, could provide a model for investigating how modifications of the diethyl compound might influence AMPA receptor activity. This area of research is significant for the development of new treatments for neurological conditions, including epilepsy and neurodegenerative diseases (French et al., 2012).
Toxicity Studies
Research on diethylene glycol and propylene glycol, which share structural similarities with this compound, underlines the importance of toxicity studies. These compounds are involved in cases of poisoning due to their use in pharmaceuticals and consumer products, indicating a critical need for toxicity assessment for similar compounds. Studies such as those on propylene glycol toxicity in ICU patients receiving IV benzodiazepines highlight the potential for severe iatrogenic illness, underscoring the need for thorough safety evaluations of related compounds (Wilson et al., 2005).
Properties
IUPAC Name |
diethyl 2-[(thiophen-3-ylamino)methylidene]propanedioate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4S/c1-3-16-11(14)10(12(15)17-4-2)7-13-9-5-6-18-8-9/h5-8,13H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVTXURCRYVWETP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=CNC1=CSC=C1)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20384556 | |
Record name | Diethyl {[(thiophen-3-yl)amino]methylidene}propanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20384556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
65076-02-0 | |
Record name | Diethyl {[(thiophen-3-yl)amino]methylidene}propanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20384556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.